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Compound of Interest

Compound Name: Lodoxamide impurity 1-d5

Cat. No.: B12401742 Get Quote

In-Depth Technical Guide: Lodoxamide Impurity
1-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available scientific data on

Lodoxamide impurity 1-d5, a deuterated analog of a known Lodoxamide impurity. This

document is intended to support research and development activities by consolidating key

molecular information and outlining the broader context of Lodoxamide's mechanism of action.

Core Molecular Data
Lodoxamide impurity 1-d5 is the deuterated form of N-Ethyl-2-Hydroxyacetamide. The

incorporation of five deuterium atoms results in a higher molecular weight compared to the non-

deuterated counterpart. The fundamental molecular properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12401742?utm_src=pdf-interest
https://www.benchchem.com/product/b12401742?utm_src=pdf-body
https://www.benchchem.com/product/b12401742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
N-Ethyl-d5-2-

Hydroxyacetamide
[1]

Synonym Lodoxamide Impurity 1-d5 [1]

Molecular Formula C4H4D5NO2 [1][2]

Molecular Weight 108.15 g/mol [1][2]

CAS Number 66223-75-4 (non-labelled) [1][2]

Experimental Protocols
Detailed experimental protocols for the specific synthesis, isolation, and characterization of

Lodoxamide impurity 1-d5 are not readily available in the public domain. However, the

identification and quantification of pharmaceutical impurities typically involve a suite of

advanced analytical techniques. These methods are crucial for ensuring the quality, safety, and

efficacy of active pharmaceutical ingredients (APIs).

General methodologies for impurity profiling often include:

High-Performance Liquid Chromatography (HPLC): A cornerstone technique for separating,

identifying, and quantifying impurities in drug substances.

Liquid Chromatography-Mass Spectrometry (LC-MS): Provides high sensitivity and

specificity for the structural elucidation of impurities.

Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for the analysis of volatile

impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful tool for the definitive

structural characterization of isolated impurities.

The development of a specific analytical method for Lodoxamide impurity 1-d5 would

necessitate a systematic approach, including method development, validation, and stress

testing to ensure its suitability for its intended purpose.
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Lodoxamide's Mechanism of Action: A Signaling
Pathway Perspective
Lodoxamide is recognized as a mast cell stabilizer, exerting its therapeutic effect by inhibiting

the Type 1 immediate hypersensitivity reaction.[3] Although the precise mechanism of action for

its impurities is not documented, understanding the pathway of the parent drug provides a

critical framework. Lodoxamide is believed to prevent the influx of calcium into mast cells

following antigen stimulation, thereby stabilizing the cell membrane and inhibiting the release of

histamine and other inflammatory mediators.[3]

Below is a diagram illustrating the proposed signaling pathway for Lodoxamide's mast cell

stabilizing activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of Lodoxamide impurity
1-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401742#molecular-weight-and-formula-of-
lodoxamide-impurity-1-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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